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Compound of Interest

Compound Name: BM 21.1298

Cat. No.: B1667141 Get Quote

Disclaimer: No specific Material Safety Data Sheet (MSDS) for BM 21.1298 was found in the

available resources. The following guidance is based on the general properties of non-

nucleoside reverse transcriptase inhibitors (NNRTIs) and should be supplemented with a

compound-specific risk assessment before handling.

BM 21.1298 is a thiazolo-iso-indolinone derivative that acts as a selective and specific non-

nucleoside inhibitor of HIV-1 reverse transcriptase (RT)[1][2]. As with any investigational

compound, caution should be exercised during handling, storage, and disposal to minimize

exposure and ensure laboratory safety.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial when handling BM 21.1298. The

following table summarizes the recommended PPE for various laboratory activities.
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Activity
Recommended Personal Protective
Equipment (PPE)

Weighing and Aliquoting (Solid Form)

- Primary: Enclosure (e.g., chemical fume hood,

ventilated balance enclosure) to contain dust. -

Gloves: Nitrile or other chemically resistant

gloves. - Eye Protection: Safety glasses with

side shields or goggles. - Lab Coat: Standard

laboratory coat. - Respiratory Protection: If an

enclosure is not available, a properly fitted N95

or higher-rated respirator is recommended.

Handling Solutions

- Primary: Chemical fume hood. - Gloves: Nitrile

or other chemically resistant gloves. - Eye

Protection: Safety glasses with side shields or

goggles. - Lab Coat: Standard laboratory coat.

General Laboratory Use
- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses. - Lab Coat: Standard laboratory coat.

Operational Plan: Handling and Storage
Handling:

Engineering Controls: All work involving solid BM 21.1298 or concentrated solutions should

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Personal Hygiene: Avoid direct contact with skin, eyes, and clothing. Wash hands thoroughly

after handling. Do not eat, drink, or smoke in laboratory areas.

Spill Management: In case of a spill, decontaminate the area using an appropriate method.

For small spills, absorb with an inert material and place in a sealed container for disposal.

For larger spills, follow institutional emergency procedures.

Storage:

Store BM 21.1298 in a tightly sealed, light-resistant container.
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Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Follow any specific storage temperature recommendations provided by the supplier.

Disposal Plan
The disposal of BM 21.1298 and associated waste must comply with local, state, and federal

regulations. The following table provides a general disposal plan.

Waste Type Disposal Procedure

Unused Solid Compound

- Treat as chemical waste. - Collect in a clearly

labeled, sealed container. - Dispose of through a

licensed hazardous waste disposal company.

Contaminated Labware (e.g., pipette tips, tubes)

- Collect in a designated, labeled hazardous

waste container. - Dispose of through a licensed

hazardous waste disposal company.

Aqueous Waste Containing BM 21.1298

- Collect in a labeled, sealed waste container. -

Do not pour down the drain. - Dispose of

through a licensed hazardous waste disposal

company.

Empty Containers

- Triple rinse with a suitable solvent. - Dispose of

the rinsate as hazardous waste. - The empty,

rinsed container can then be disposed of as

regular laboratory glass or plastic waste,

depending on institutional policies.

For investigational drugs used in a clinical research setting, it is important to adhere to

guidelines for the destruction of used and unused medications, which often involve incineration

by a specialized waste management vendor[3]. Non-hazardous drug waste can be placed in

red biohazard-chemotoxic containers for incineration[3]. Always consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols[3].

Mechanism of Action: Inhibition of HIV-1 Reverse
Transcriptase
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BM 21.1298 is a non-nucleoside reverse transcriptase inhibitor (NNRTI)[1]. NNRTIs are a class

of antiretroviral drugs that bind to a hydrophobic pocket in the HIV-1 reverse transcriptase

enzyme, which is located near the polymerase active site[4][5]. This binding is allosteric,

meaning it occurs at a site other than the enzyme's active site[4]. The binding of the NNRTI

induces a conformational change in the enzyme that inhibits its function, thereby blocking the

conversion of viral RNA into DNA[6][7]. This action is specific to HIV-1 RT; NNRTIs are not

effective against HIV-2 RT[2][4].

Caption: Mechanism of HIV-1 reverse transcriptase inhibition by BM 21.1298.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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